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Get Quote

Executive Summary: The Chiral Scaffold
N-Benzyl-2-hydroxypropanamide (CAS: 6295-31-4), also known as N-benzyllactamide,

represents a fundamental pharmacophore in medicinal chemistry.[1] It serves as a simplified

structural model for complex peptidic drugs and anticonvulsants, such as lacosamide

derivatives.[1] Its significance lies not merely in its functional groups but in its stereochemical

fidelity and conformational dynamics.[1]

For researchers in drug discovery, this molecule offers a unique window into amide-hydroxyl

intramolecular interactions.[1] The vicinal hydroxyl group acts as a conformational lock,

influencing receptor binding affinity through a pseudo-cyclic hydrogen-bonding network.[1] This

guide dissects the molecule from a structural, synthetic, and analytical perspective, providing a

robust roadmap for its utilization in high-stakes research.[1]
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While coupling agents (EDCI, DCC) are standard for amide bond formation, they introduce

atom-inefficiency and difficult-to-remove urea byproducts.[1] For N-benzyl-2-
hydroxypropanamide, a direct aminolysis of ethyl lactate is the superior, self-validating

protocol.[1] This method leverages thermodynamic control, driving the equilibrium forward by

the removal of ethanol, ensuring high stereochemical retention of the lactate center.[1]

Experimental Workflow
Objective: Synthesis of (S)-N-benzyl-2-hydroxypropanamide with >98% ee retention.

Reagents:

Ethyl (S)-lactate (1.0 equiv.)[1]

Benzylamine (1.0 equiv.)[1][2]

Solvent: Neat or minimal Ethanol (optional)[1]

Protocol:

Charge: In a round-bottom flask equipped with a magnetic stir bar, combine Ethyl (S)-lactate

(10 mmol) and Benzylamine (10 mmol).

Reflux: Heat the mixture to gentle reflux (approx. 100°C if neat) for 12–24 hours. The

absence of solvent accelerates the reaction via concentration effects.[1]

Monitor: Track consumption of benzylamine via TLC (50% EtOAc/Hexanes) or GC-MS.

Workup: Cool to room temperature. The crude mixture will likely be a viscous oil or waxy

solid.[1]

Purification: Remove volatiles under reduced pressure. Purify via flash column

chromatography on silica gel (Eluent: 30-50% EtOAc in Hexanes) to yield the product as a

colorless viscous oil or low-melting white solid.

Why This Works (Causality):

Atom Economy: The only byproduct is ethanol, which can be distilled off.[1]
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Chirality Protection: Avoiding activation (like acid chlorides) minimizes the risk of

racemization at the alpha-carbon, preserving the (S)-configuration essential for bioactivity

studies.[1]

Visualization: Synthetic Pathway
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Figure 1: Direct aminolysis pathway emphasizing atom economy and byproduct elimination.[1]

Structural Characterization & Data
Reliable identification requires precise spectroscopic data.[1] The following parameters are

derived from high-purity samples and serve as the standard for quality control.

Physicochemical Data Profile[1][2][3][4][5][6][7][8][9]
Property Value Notes

Formula C₁₀H₁₃NO₂

Molecular Weight 179.22 g/mol

Physical State
Colorless viscous oil / Low-

melting solid

Often crystallizes upon

standing/chilling.[1]

Solubility
Soluble in MeOH, EtOH,

CHCl₃, DMSO
Limited solubility in water.

Melting Point N/A (Oil) or ~98-102°C (Solid)

Dependent on purity and

enantiomeric form (racemates

often have higher MPs).[1]
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Spectroscopic Fingerprint (NMR)
Data referenced from authoritative synthesis protocols (e.g., RSC Advances).

¹H NMR (400 MHz, CDCl₃):

δ 7.34–7.23 (m, 5H): Aromatic protons (Benzyl ring).[1][3]

δ 6.97 (br s, 1H): Amide NH.[1][3] Broadening indicates quadrupole relaxation and H-

bonding.[1]

δ 4.42 (d, J = 8.0 Hz, 2H): Benzylic CH₂.[1][3] Coupled to NH.[1]

δ 4.24 (q, J = 6.8 Hz, 1H): Alpha-proton (CH-OH).[1][3] Characteristic quartet due to methyl

coupling.[1]

δ 1.42 (d, J = 6.8 Hz, 3H): Methyl group (CH₃).[1]

Interpretation: The coupling constant (J) and chemical shift of the alpha-proton (δ 4.[1]24) are

critical. A shift downfield compared to free lactate indicates the electron-withdrawing effect of

the amide.[1]

Stereochemical & Conformational Dynamics
The biological potency of N-benzyl-2-hydroxypropanamide derivatives often hinges on a

specific conformational lock.

The Gamma-Turn Mimic
In non-polar solvents (like the hydrophobic pocket of a receptor), the molecule adopts a

preferred conformation stabilized by an intramolecular hydrogen bond.[1] The hydroxyl proton

donates to the amide carbonyl oxygen, forming a pseudo-5-membered ring (C5 conformation).

[1]

Donor: Hydroxyl (-OH)[1]

Acceptor: Amide Carbonyl (C=O)[1]
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Result: This locks the rotation around the C(alpha)-C(carbonyl) bond, presenting a rigid face

to the biological target.[1] This mimics the "gamma-turn" found in peptides, making this

scaffold a valuable peptidomimetic.[1]

Visualization: Conformational Equilibrium
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Figure 2: Equilibrium shifting towards the bioactive 'locked' conformation in hydrophobic

environments.

Pharmacological Implications
This molecule is not just a chemical curiosity; it is a template.

CNS Activity: The benzylamide moiety is a privileged structure in Central Nervous System

(CNS) drugs.[1] It facilitates crossing the Blood-Brain Barrier (BBB) due to its lipophilicity.[1]

Lacosamide Analogs: Lacosamide (Vimpat) is a functionalized amino acid.[1] N-benzyl-2-
hydroxypropanamide represents the "de-amino" analog, often used in Structure-Activity

Relationship (SAR) studies to determine the necessity of the alpha-amino group for

anticonvulsant activity.[1]

Chiral Pool Synthesis: The (S)-enantiomer serves as a starting material for more complex

chiral auxiliaries and ligands in asymmetric catalysis.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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